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Introduction

Activating Transcription Factor 4 (ATF4), a key component of the integrated stress response
(ISR), stands as a critical regulator of cellular homeostasis and a pivotal player in the balance
between cell survival and apoptosis.[1][2] Its expression is exquisitely sensitive to a variety of
cellular stresses, including amino acid deprivation, endoplasmic reticulum (ER) stress,
oxidative stress, and hypoxia.[3][4] Upon activation, ATF4 orchestrates a broad transcriptional
program that profoundly impacts cellular metabolism, redox balance, and protein homeostasis.
[4] However, the functional consequences of ATF4 activation are highly context-dependent,
varying significantly across different cell types and the nature of the stress stimulus. This
technical guide provides a comprehensive overview of the multifaceted roles of ATF4 in diverse
cellular contexts, with a focus on its implications for disease and therapeutic development.

Core Signaling Pathway: The Integrated Stress
Response (ISR)

The ISR is a central signaling network activated by a range of stress signals that converge on
the phosphorylation of the a-subunit of eukaryotic initiation factor 2 (elF2a). This
phosphorylation event, mediated by one of four elF2a kinases (PERK, GCN2, PKR, and HRI),
leads to a global reduction in protein synthesis while paradoxically promoting the translation of
specific mMRNAs, most notably ATF4. Once translated, ATF4 translocates to the nucleus and
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binds to specific DNA sequences known as C/EBP-ATF response elements (CARES) in the
promoters of its target genes, initiating a transcriptional cascade that can determine the cell's
fate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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